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Cat. No.: B15548689 Get Quote

For researchers, scientists, and professionals in drug development, the precise measurement

of hydroxyeicosatetraenoic acid (HETE) isomers is critical for understanding inflammatory

processes and identifying potential therapeutic targets. Immunoassays, such as ELISA and

RIA, are common methods for quantifying these lipid mediators. However, the structural

similarity among HETE isomers presents a significant challenge: antibody cross-reactivity. This

guide provides a comparative analysis of antibody cross-reactivity for different HETE isomers,

supported by experimental data and detailed protocols to aid in the selection and application of

highly specific antibodies.

Comparison of Antibody Cross-Reactivity
The specificity of an antibody is paramount for accurate quantification of a particular HETE

isomer. While many commercially available ELISA kits for 5-HETE and 12-HETE claim high

specificity, they often lack detailed, quantitative cross-reactivity data. In contrast, some

manufacturers provide comprehensive cross-reactivity profiles for their antibody products.

Data Summary: Cross-Reactivity of HETE Isomer Antibodies

Below is a summary of available cross-reactivity data for antibodies targeting 5-HETE, 12-

HETE, and 15-HETE. It is important to note that quantitative data for 5-HETE and 12-HETE

antibodies is not always readily available in product datasheets.
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Antibody Target Competing Ligand
Cross-Reactivity
(%)

Manufacturer/Sour
ce

5-HETE
Other HETE Isomers

& Analogues

No obvious cross-

reaction reported.
FineTest

12-HETE
Other HETE Isomers

& Analogues

No significant cross-

reactivity or

interference observed.

MyBioSource,

FineTest

15(S)-HETE 15(S)-HETE 100% Cayman Chemical

15(S)-HETrE 3.03% Cayman Chemical

5(S),15(S)-DiHETE 2.87% Cayman Chemical

15(S)-HEPE 0.93% Cayman Chemical

8(S),15(S)-DiHETE 0.35% Cayman Chemical

(±)15-HEPE 0.21% Cayman Chemical

15(R)-HETE 0.08% Cayman Chemical

12(S)-HETE 0.04% Cayman Chemical

14,15-DiHETrE 0.03% Cayman Chemical

13(S)-HODE 0.02% Cayman Chemical

5(R)-HETE <0.01% Cayman Chemical

5(S)-HETE <0.01% Cayman Chemical

12(R)-HETE <0.01% Cayman Chemical

20-HETE <0.01% Cayman Chemical

Arachidonic Acid 0.17% Cayman Chemical

Biological Context: The 12-HETE Signaling Pathway
Understanding the biological role of HETE isomers highlights the importance of specific

antibody selection. For instance, 12-HETE is a product of the 12-lipoxygenase (12-LO)
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pathway and is involved in various physiological and pathological processes. It exerts its effects

by binding to cell surface receptors, such as the G protein-coupled receptor GPR31, and

activating downstream signaling cascades.[1] Key pathways activated by 12-HETE include the

PI3K/Akt and MAPK/ERK pathways, which are crucial for cell survival, proliferation, and

migration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15548689?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/534571.pdf
https://www.benchchem.com/product/b15548689#cross-reactivity-of-antibodies-for-different-hete-isomers
https://www.benchchem.com/product/b15548689#cross-reactivity-of-antibodies-for-different-hete-isomers
https://www.benchchem.com/product/b15548689#cross-reactivity-of-antibodies-for-different-hete-isomers
https://www.benchchem.com/product/b15548689#cross-reactivity-of-antibodies-for-different-hete-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

